Lipophilicity (LogP) vs. Non-Halogenated Analog
The target compound exhibits a computed XLogP3 of 1.5 [1], which is 1.14 log units higher than the non-chlorinated analog 2-(pyridin-2-yl)propanoic acid (LogP 0.36) . This difference reflects the chlorine substitution at the 4-position of the pyridine ring.
| Evidence Dimension | Lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 1.5 |
| Comparator Or Baseline | 2-(Pyridin-2-yl)propanoic acid: LogP = 0.36 |
| Quantified Difference | ΔLogP = +1.14 (Target is more lipophilic) |
| Conditions | Computed using XLogP3 algorithm; predicted values from authoritative databases |
Why This Matters
Higher lipophilicity enhances membrane permeability and can alter target binding kinetics, making the chlorinated scaffold preferable for intracellular targets or CNS penetration in early drug discovery [2].
- [1] PubChem. 2-(4-chloropyridin-2-yl)propanoic acid. PubChem CID 131472251. XLogP3-AA value. Accessed April 2026. View Source
- [2] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1-3), 3-26. View Source
